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Compound of Interest

Compound Name: RWJ-445167

Cat. No.: B15573226 Get Quote

For research use only. Not intended for human use.

Researchers and laboratory personnel engaged in drug development and scientific research

must adhere to strict safety protocols for the handling and disposal of chemical compounds.

This guide provides essential, immediate safety and logistical information for the proper

disposal of RWJ-445167, a dual inhibitor of thrombin and factor Xa. Given the absence of a

specific Safety Data Sheet (SDS), a precautionary approach, treating the compound as

hazardous waste, is mandatory.

Pre-Disposal and Handling
Prior to disposal, it is crucial to handle RWJ-445167 with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. All handling should occur in

a well-ventilated area, preferably within a chemical fume hood.

Disposal Protocol
The disposal of RWJ-445167 must comply with all local, state, and federal regulations. The

following step-by-step procedure outlines the recommended course of action:

Treat as Hazardous Waste: In the absence of specific disposal information, RWJ-445167
and any materials contaminated with it (e.g., vials, pipette tips, absorbent paper) must be

treated as hazardous chemical waste.[1][2][3]
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Segregation: Do not mix RWJ-445167 waste with other waste streams. It should be collected

in a dedicated, properly labeled hazardous waste container.[2][3] The container must be

made of a material compatible with the chemical.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "RWJ-445167," and any known hazard information. If the solvent

used to dissolve RWJ-445167 is also hazardous, it must also be listed on the label.

Container Management: The waste container must be kept securely closed except when

adding waste. Store the container in a designated satellite accumulation area within the

laboratory.

Contact Environmental Health and Safety (EHS): Your institution's Environmental Health and

Safety (EHS) office is the primary resource for guidance on hazardous waste disposal.

Contact them to schedule a pickup for the properly labeled waste container. Do not attempt

to dispose of RWJ-445167 down the drain or in regular trash.

Decontamination: Any laboratory equipment that comes into contact with RWJ-445167
should be decontaminated. If disposable, it should be discarded as hazardous waste. Non-

disposable items should be thoroughly cleaned using a suitable solvent, and the rinsate

collected as hazardous waste.

Empty Containers: Empty containers that held RWJ-445167 should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After

rinsing, the container labels should be defaced before disposal in regular trash, if permitted

by your institution's policies.

Quantitative Data Summary
Without a specific Safety Data Sheet, quantitative data for RWJ-445167 is limited. The

following table summarizes available information:
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Property Value Source

Molecular Formula C₁₈H₂₄N₆O₅S AdooQ Bioscience

Molecular Weight 436.49 g/mol AdooQ Bioscience

Ki (thrombin) 4.0 nM MedChemExpress

Ki (factor Xa) 230 nM MedChemExpress

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of RWJ-
445167.
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RWJ-445167 Disposal Workflow

Start: Have RWJ-445167 waste

Is a specific Safety Data Sheet (SDS) available?

Follow disposal instructions on SDS

Yes

Treat as hazardous waste

No

End: Waste properly managed

Segregate in a dedicated,
compatible container

Label container with:
'Hazardous Waste'

'RWJ-445167'
List any solvents

Store container in a designated
satellite accumulation area

Contact Environmental Health & Safety (EHS)
for pickup and final disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of RWJ-445167.
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Disclaimer: This information is provided as a general guide. Always consult your institution's

specific policies and procedures for hazardous waste management and contact your EHS

office for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vumc.org [vumc.org]

2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

3. danielshealth.com [danielshealth.com]

To cite this document: BenchChem. [Proper Disposal of RWJ-445167: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573226#rwj-445167-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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